2-methoxy-5-(morpholin-4-ylsulfonyl)-N-(pyridin-3-yl)benzamide

• IUPAC Name: 2-methoxy-5-morpholin-4-ylsulfonyl-N-pyridin-3-ylbenzamide
• InChI: InChI=1S/C17H19N3O5S/c1-24-16-5-4-14(26(22,23)20-7-9-25-10-8-20)11-15(16)17(21)19-13-3-2-6-18-12-13/h2-6,11-12H,7-10H2,1H3,(H,19,21)
• InChI Key: XCPSSZPAOLKOBL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCOCC2)C(=O)NC3=CN=CC=C3
• Molecular Formula: C17H19N3O5S
• Molecular Weight: 377.4 g/mol

Description

2-methoxy-5-(morpholin-4-ylsulfonyl)-N-(pyridin-3-yl)benzamide, also known as MMSB, is a chemical compound that has been studied extensively in the field of medicinal chemistry. MMSB is a potent inhibitor of several enzymes that play important roles in cancer cell growth and proliferation.

Scientific Research Applications

Synthesis and Biological Evaluation

Novel Heterocyclic Compounds Synthesis

Research efforts have been directed toward synthesizing novel heterocyclic compounds with potential biological activities. For instance, Abu-Hashem et al. (2020) synthesized new chemical structures like N-(thiazolo[3, 2-a]pyrimidine)-3-methylbenzo- difuran-2-carboxamide and others, displaying COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer and Antiproliferative Activities

A series of 4-(pyridin-4-yloxy)benzamide derivatives were synthesized and evaluated for their biological activity against cancer cell lines, showcasing effective inhibitory activity. The introduction of a 5-methylpyridazin-3(2H)-one to "5-atom linker" and modification of the amide with a morpholine group were beneficial for enhancing inhibitory activity of compounds (Xiong et al., 2020).

Renin Inhibitors for Hypertension

Discovery of benzimidazole derivatives as potent and orally bioavailable renin inhibitors for hypertension treatment. Structural modifications were made to improve pharmacokinetic profiles while maintaining renin inhibitory activity, highlighting the significance of morpholine derivatives in medicinal chemistry (Tokuhara et al., 2018).

Photophysical and Chemical Properties Studies

Fluorophore Development

Investigation into the synthesis and photophysical evaluation of 2-morpholino pyridine compounds, aiming to achieve high emissive fluorophores in solution and the solid state. Modifications with phenylsulfonyl and morpholino groups significantly affected fluorescence properties, illustrating the versatility of morpholine derivatives in the development of new fluorophores (Hagimori et al., 2019).

Biodegradable Polyesteramides Synthesis

Development of biodegradable polyesteramides with pendant functional groups involving morpholine-2,5-dione derivatives. These compounds were obtained by ring-opening copolymerization, showcasing potential applications in biomedical engineering and drug delivery systems (Veld, Dijkstra, & Feijen, 1992).